4-Bromopyrazolo[1,5-a]pyridin-6-ol

• Molecular Formula: C7H5BrN2O
• Molecular Weight: 213.03 g/mol
• IUPAC Name: 4-bromopyrazolo[1,5-a]pyridin-6-ol
• InChI: InChI=1S/C7H5BrN2O/c8-6-3-5(11)4-10-7(6)1-2-9-10/h1-4,11H
• InChI Key: NZIQPMVFSXTSSU-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=CN2N=C1)O)Br

Description

4-Bromopyrazolo[1,5-a]pyridin-6-ol is a useful research compound. Its molecular formula is C7H5BrN2O and its molecular weight is 213.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-bromo-6-methoxypyrazolo[1,5-a]pyridine (725 mg, 3.19 mmol) was suspended in HBr (12 ml, 106 mmol). The reaction mixture was heated in the Biotage Initiator Series microwave for 1 h at 150° C. The reaction mixture was slowly added via pipete to a solution of 5N NaOH (22.0 ml, 110 mmol) in 100 mL of saturated aqueous sodium bicarbonate at 0° C. The reaction mixture was diluted in ethyl acetate, washed with saturated aqueous sodium hydrogen carbonate and brine then dried over sodium sulfate, filtered and concentrated to afford 4-bromopyrazolo[1,5-a]pyridin-6-ol.